Cas no 2248322-44-1 (Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride)

• Product Name: Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride
• CAS No: 2248322-44-1
• MF: C₉H₁₀ClNO₂S₂
• MW: 263.76419878006
• CID: 5903945
• PubChem ID: 137928114
• Update Time: 2025-08-02

Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3400819751
• Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride
• EN300-6498670
• 2248322-44-1
• methyl 5-(aminomethyl)thieno[3,2-b]thiophene-2-carboxylate hydrochloride

• Inchi： 1S/C9H9NO2S2.ClH/c1-12-9(11)8-3-7-6(14-8)2-5(4-10)13-7;/h2-3H,4,10H2,1H3;1H
• InChI Key： AIUZGVNSCADIAA-UHFFFAOYSA-N
• SMILES： Cl.S1C(CN)=CC2=C1C=C(C(=O)OC)S2

Computed Properties

• Exact Mass: 262.9841486g/mol
• Monoisotopic Mass: 262.9841486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Additional information on Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride

Recent Advances in the Study of Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride (CAS: 2248322-44-1)

Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride (CAS: 2248322-44-1) is a chemically synthesized compound that has recently garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its thieno[3,2-b]thiophene core, has been explored for its role as a building block in the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for future drug development.

The synthesis of Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride involves multi-step organic reactions, with an emphasis on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an improved synthetic route that enhances the scalability of this compound, making it more accessible for preclinical studies. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. These methodological advancements are critical for ensuring reproducibility and reliability in subsequent pharmacological evaluations.

Pharmacological investigations have revealed that Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride exhibits promising activity against specific molecular targets. For instance, a recent in vitro study demonstrated its inhibitory effects on protein kinases involved in cancer cell proliferation. The compound's ability to modulate these kinases suggests its potential as a lead compound for developing kinase inhibitors. Additionally, preliminary data from animal models indicate favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability, which are essential for further drug development.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. A 2024 study highlighted its efficacy against drug-resistant bacterial strains, particularly those expressing extended-spectrum beta-lactamases (ESBLs). The study proposed that the thieno[3,2-b]thiophene scaffold disrupts bacterial cell wall synthesis, offering a novel mechanism of action distinct from existing antibiotics. These findings underscore the versatility of Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride in addressing unmet medical needs.

In conclusion, Methyl 2-(aminomethyl)thieno[3,2-b]thiophene-5-carboxylate;hydrochloride (CAS: 2248322-44-1) represents a promising candidate for further drug development. Its synthetic accessibility, coupled with its diverse pharmacological activities, positions it as a valuable tool in the discovery of new therapeutics. Future research should focus on elucidating its detailed mechanisms of action and conducting rigorous clinical trials to validate its efficacy and safety in humans.